Cas no 298218-04-9 (2-[(5-Methyl-1,3,4-thiadiazol-2-yl)sulfanyl]-N-(3-nitrophenyl)acetamide)

• Product Name: 2-[(5-Methyl-1,3,4-thiadiazol-2-yl)sulfanyl]-N-(3-nitrophenyl)acetamide
• CAS No: 298218-04-9
• MF: C₁₁H₁₀N₄O₃S₂
• MW: 310.352098941803
• CID: 4712263
• Update Time: 2025-06-12

2-[(5-Methyl-1,3,4-thiadiazol-2-yl)sulfanyl]-N-(3-nitrophenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-[(5-methyl-1,3,4-thiadiazol-2-yl)sulfanyl]-N-(3-nitrophenyl)acetamide
• 2-((5-Methyl-1,3,4-thiadiazol-2-yl)sulfanyl)-N-(3-nitrophenyl)acetamide
• ZTEXJNMABIVJFD-UHFFFAOYSA-N
• CBKinase1_015442
• CBKinase1_003042
• STK154157
• 2-(5-methyl-1,3,4-thiadiazol-2-ylthio)-N-(3-nitrophenyl)acetamide
• N-{3-nitrophenyl}-2-[(5-methyl-1,3,4-thiadiazol-2-yl)s
• 2-[(5-Methyl-1,3,4-thiadiazol-2-yl)sulfanyl]-N-(3-nitrophenyl)acetamide

• Inchi： 1S/C11H10N4O3S2/c1-7-13-14-11(20-7)19-6-10(16)12-8-3-2-4-9(5-8)15(17)18/h2-5H,6H2,1H3,(H,12,16)
• InChI Key： ZTEXJNMABIVJFD-UHFFFAOYSA-N
• SMILES： S(C1=NN=C(C)S1)CC(NC1C=CC=C(C=1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 310.019
• Monoisotopic Mass: 310.019
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 366
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 154

Additional information on 2-[(5-Methyl-1,3,4-thiadiazol-2-yl)sulfanyl]-N-(3-nitrophenyl)acetamide

Professional Introduction to Compound with CAS No. 298218-04-9 and Product Name: 2-[(5-Methyl-1,3,4-thiadiazol-2-yl)sulfanyl]-N-(3-nitrophenyl)acetamide

The compound with the CAS number 298218-04-9 and the product name 2-[(5-Methyl-1,3,4-thiadiazol-2-yl)sulfanyl]-N-(3-nitrophenyl)acetamide represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic sulfonamides that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural framework of this molecule incorporates key pharmacophoric elements, including a 5-methyl-1,3,4-thiadiazole core and a 3-nitrophenyl substituent, which are critical for its interaction with biological targets.

Recent research in medicinal chemistry has highlighted the importance of sulfonamide derivatives in drug discovery. The sulfanyl group in this compound plays a pivotal role in modulating its pharmacokinetic properties and enhancing binding affinity to target enzymes and receptors. The presence of the 3-nitrophenyl moiety further contributes to its unique chemical profile, enabling selective interactions with biological systems. This compound has been extensively studied for its potential as an antimicrobial agent, with preliminary findings suggesting efficacy against resistant bacterial strains.

The 5-methyl-1,3,4-thiadiazole scaffold is particularly noteworthy due to its structural similarity to several known bioactive molecules. This motif has been implicated in various pharmacological actions, including anti-inflammatory and antiviral effects. In the context of current research, this compound is being explored for its potential role in modulating inflammatory pathways, which are central to numerous chronic diseases. The combination of the thiadiazole core with the nitrophenyl substituent creates a synergistic effect that enhances its biological activity.

One of the most compelling aspects of this compound is its mechanism of action. Studies indicate that it interacts with specific enzymes involved in bacterial metabolism and DNA replication. The sulfanyl group facilitates binding to these targets, leading to inhibition of key enzymatic pathways. This mechanism is particularly relevant in the fight against antibiotic-resistant bacteria, where traditional antibiotics have shown limited efficacy. The nitro group in the phenyl ring also contributes to electron-withdrawing effects, which can enhance the compound's reactivity and binding affinity.

From a synthetic chemistry perspective, the preparation of 2-[(5-Methyl-1,3,4-thiadiazol-2-yl)sulfanyl]-N-(3-nitrophenyl)acetamide involves a multi-step process that requires precise control over reaction conditions. The synthesis typically begins with the formation of the 5-methyl-1,3,4-thiadiazole core through cyclization reactions involving appropriate precursors. Subsequent functionalization introduces the sulfanyl group, followed by coupling with the 3-nitrophenylacetamide moiety. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to ensure high yields and purity.

The pharmacological evaluation of this compound has revealed promising results in preclinical studies. In vitro assays have demonstrated significant inhibitory activity against various bacterial strains, including those resistant to conventional antibiotics. Additionally, preliminary animal studies suggest that it exhibits good oral bioavailability and minimal toxicity at therapeutic doses. These findings underscore its potential as a lead compound for further development into a novel therapeutic agent.

The significance of this compound extends beyond its antimicrobial properties. Research is ongoing to explore its potential applications in other therapeutic areas, such as cancer therapy and neurodegenerative diseases. The structural features of this molecule make it amenable to further modifications aimed at enhancing its selectivity and efficacy. For instance, computational modeling studies have identified key pockets on biological targets where this compound can be optimized for better binding interactions.

In conclusion, 2-[(5-Methyl-1,3,4-thiadiazol-2-yl)sulfanyl]-N-(3-nitrophenyl)acetamide (CAS No. 298218-04-9) represents a promising candidate for drug development due to its unique structural features and demonstrated biological activity. Its incorporation of critical pharmacophoric elements positions it as a valuable asset in ongoing research efforts aimed at addressing antibiotic resistance and other complex diseases. As scientific understanding continues to evolve, this compound is poised to play an increasingly important role in future therapeutics.